Cas no 1211733-66-2 (methyl 5-{4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl}furan-2-carboxylate)

• Product Name: methyl 5-{4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl}furan-2-carboxylate
• CAS No: 1211733-66-2
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 5941139
• PubChem ID: 30462795
• Update Time: 2025-06-09

methyl 5-{4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl}furan-2-carboxylate
• MFDJJMPJSXBGQV-UHFFFAOYSA-N
• SR-01000923500
• F5582-0064
• methyl 5-[[4-(4-methylphenyl)-6-oxopyrimidin-1-yl]methyl]furan-2-carboxylate
• VU0647725-1
• methyl 5-{[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]methyl}furan-2-carboxylate
• methyl 5-((6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)methyl)furan-2-carboxylate
• AKOS024514174
• SR-01000923500-1
• 1211733-66-2

• Inchi： 1S/C18H16N2O4/c1-12-3-5-13(6-4-12)15-9-17(21)20(11-19-15)10-14-7-8-16(24-14)18(22)23-2/h3-9,11H,10H2,1-2H3
• InChI Key： MFDJJMPJSXBGQV-UHFFFAOYSA-N
• SMILES： O1C(CN2C=NC(C3=CC=C(C)C=C3)=CC2=O)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on methyl 5-{4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl}furan-2-carboxylate

Introduction to Methyl 5-{4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl}furan-2-carboxylate (CAS No. 1211733-66-2)

Methyl 5-{4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl}furan-2-carboxylate, a compound with the CAS number 1211733-66-2, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of this compound have garnered considerable attention in recent years. Pyrimidine derivatives are known for their role in various biological processes, including DNA replication, transcription, and translation. The presence of a furan ring in the molecular structure of Methyl 5-{4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl}furan-2-carboxylate adds an additional layer of complexity, influencing its reactivity and interactions with biological targets. This compound has been explored in several research studies for its potential applications in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine-based scaffolds in the design of novel therapeutic agents. The structural motif of Methyl 5-{4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl}furan-2-carboxylate has been investigated for its ability to modulate various biological pathways. For instance, studies have shown that pyrimidine derivatives can interact with enzymes and receptors involved in inflammatory responses, making them promising candidates for anti-inflammatory drugs.

The pharmacological properties of this compound have been further elucidated through computational modeling and experimental studies. The interaction between the 4-(4-methylphenyl) group and biological targets has been found to be critical for its efficacy. Additionally, the ester functionality at the end of the molecule plays a crucial role in determining its solubility and bioavailability. These factors make Methyl 5-{4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl}furan-2-carboxylate a valuable scaffold for designing next-generation pharmaceuticals.

In vitro studies have demonstrated that this compound exhibits promising activity against various disease models. Its ability to inhibit key enzymes involved in cancer cell proliferation has made it an attractive candidate for oncology research. Furthermore, preliminary data suggest that it may also have applications in treating neurological disorders by modulating neurotransmitter pathways. These findings underscore the potential of pyrimidine derivatives as therapeutic agents.

The synthetic route to Methyl 5-{4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl}furan-2-carboxylate involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the process and produce this compound on a scalable basis. This development is crucial for advancing preclinical and clinical studies where large quantities of high-quality material are necessary.

The safety profile of Methyl 5-{4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl}furan-2-carboxylate has been evaluated through rigorous toxicological studies. These assessments have provided valuable insights into its potential side effects and dosage requirements. The compound has shown low toxicity at tested doses, making it a relatively safe candidate for further development. However, comprehensive toxicological evaluations are still ongoing to ensure its safety for human use.

The future prospects of Methyl 5-{4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylmethyl}furan-2-carboxylate are promising, with ongoing research aimed at identifying new therapeutic applications and improving its pharmacological properties. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and eventually bring new treatments to patients suffering from various diseases. The continued exploration of this compound will contribute significantly to the advancement of pharmaceutical science.